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Compound of Interest

Compound Name: 3-Bromo-N,4-dimethylaniline

Cat. No.: B180568 Get Quote

For distribution to: Researchers, scientists, and drug development professionals. Preamble:

This document provides a technical overview of the available physicochemical data for 3-
Bromo-N,4-dimethylaniline. It includes a summary of known properties, detailed experimental

protocols for the determination of melting and boiling points, and graphical representations of

relevant scientific workflows.

Physicochemical Data for 3-Bromo-N,4-
dimethylaniline
As of the latest literature review, the experimental melting and boiling points for 3-Bromo-N,4-
dimethylaniline (CAS No. 101251-11-0) have not been reported in publicly available scientific

databases or safety data sheets. A safety data sheet for 3-bromo-N,4-dimethylaniline
explicitly states "no data available" for its boiling point.

For comparative reference and to provide context within its isomeric class, the reported melting

and boiling points of related isomers are presented in Table 1. It is crucial to note that these

values are not interchangeable and are provided for informational purposes only.

Table 1: Physicochemical Properties of Bromo-dimethylaniline Isomers
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Compound
Name

CAS Number
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

3-Bromo-N,4-

dimethylaniline
101251-11-0 C₈H₁₀BrN

Data Not

Available

Data Not

Available

3-Bromo-N,N-

dimethylaniline
16518-62-0 C₈H₁₀BrN 11[1][2]

239[1] or 126 (at

14 mmHg)[2]

4-Bromo-N,N-

dimethylaniline
586-77-6 C₈H₁₀BrN 52 - 56[3][4] 263 - 265[3]

3-Bromo-4-

methylaniline
7745-91-7 C₇H₈BrN 27 - 30[5][6] 254 - 257[5]

Standard Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of

melting and boiling points, which would be applicable for the characterization of 3-Bromo-N,4-
dimethylaniline.

Melting Point Determination by Capillary Method
This method is the standard technique for determining the melting point of a solid crystalline

substance.[5]

Apparatus:

Melting point apparatus (e.g., Thiele tube with heating oil or a metal block heater)

Calibrated thermometer or digital temperature probe

Glass capillary tubes (sealed at one end)

Mortar and pestle

Sample of the substance

Procedure:
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Sample Preparation: The sample must be completely dry and finely powdered. If necessary,

grind the crystalline sample into a fine powder using a mortar and pestle.[5]

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample.

Tap the sealed end of the tube on a hard surface to compact the sample into a dense column

at the bottom. The packed sample height should be approximately 2-3 mm.[7][8]

Apparatus Setup: Attach the capillary tube to the thermometer. The sample should be level

with the middle of the thermometer's bulb. Insert the thermometer assembly into the melting

point apparatus.[7]

Heating: Heat the apparatus rapidly to a temperature approximately 10-15°C below the

expected melting point.[5] Then, decrease the heating rate to 1-2°C per minute to ensure

thermal equilibrium between the sample, heating medium, and thermometer.[7]

Observation and Recording: Record the temperature at which the first drop of liquid appears

(onset of melting) and the temperature at which the last solid crystal disappears (completion

of melting). The melting point is reported as this range.[8] For a pure substance, this range is

typically narrow (0.5-1.0°C).

Boiling Point Determination by Microscale Method
This procedure is suitable for determining the boiling point of a small quantity of a liquid

sample.[9]

Apparatus:

Small test tube (e.g., 6 x 50 mm) or a melting point capillary tube

A smaller capillary tube sealed at one end (fusion tube)

Thermometer

Heating apparatus (e.g., Thiele tube with mineral oil)

Rubber band or tubing slice to attach the tube to the thermometer

Procedure:
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Sample Preparation: Add a few drops of the liquid sample into the small test tube to a depth

of about 1 cm.

Fusion Tube Insertion: Place the smaller, sealed capillary tube into the test tube with its open

end down. This tube will trap air and serve as a boiling chip to ensure smooth boiling.

Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band,

ensuring the bottom of the test tube is level with the thermometer bulb.[9]

Heating: Immerse the assembly in a heating bath (e.g., Thiele tube). Heat the bath gently. As

the temperature rises, a stream of air bubbles will be observed escaping from the inverted

capillary tube.[6]

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary. This indicates that the vapor pressure of the liquid has overcome the

atmospheric pressure.[9]

Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The

stream of bubbles will slow down and eventually stop. The boiling point is the temperature at

which the liquid just begins to be drawn back into the inverted capillary tube.[6][9] Record

this temperature.

Mandatory Visualizations
The following diagrams illustrate key workflows relevant to the characterization of a chemical

compound.
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Physical & Chemical Characterization Workflow

Obtain Pure Sample

Physical State Determination
(Solid, Liquid, Gas)

Melting Point Analysis
(If Solid)

Is Solid

Boiling Point Analysis
(If Liquid)

Is Liquid

Spectroscopic Analysis
(NMR, IR, MS)

Chromatographic Analysis
(GC, HPLC)

Structure Elucidation

Data Compilation & Reporting
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Melting Point Determination Workflow (Capillary Method)

Grind solid sample
to a fine powder

Pack sample into
capillary tube (2-3 mm)

Attach capillary to
thermometer

Place assembly in
heating block

Heat rapidly to ~15°C
below expected M.P.

Reduce heating rate
to 1-2°C per minute

Observe sample
through magnifier

Record T_initial
(first liquid drop)

Record T_final
(all solid disappears)

Report melting point
as T_initial - T_final range

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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